molecular formula C8H11N3O B14824317 3-Cyclopropoxypyridine-2,5-diamine

3-Cyclopropoxypyridine-2,5-diamine

Cat. No.: B14824317
M. Wt: 165.19 g/mol
InChI Key: IJAXXRUNUSPLGM-UHFFFAOYSA-N
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Description

3-Cyclopropoxypyridine-2,5-diamine is a heterocyclic organic compound featuring a pyridine backbone substituted with a cyclopropoxy group at the 3-position and amine groups at the 2- and 5-positions. Its molecular formula is C₈H₁₀N₃O, with a molecular weight of 164.19 g/mol. The cyclopropoxy group may enhance metabolic stability or modulate electronic properties, while the diamine functionality could enable coordination chemistry or serve as a synthetic intermediate.

Properties

Molecular Formula

C8H11N3O

Molecular Weight

165.19 g/mol

IUPAC Name

3-cyclopropyloxypyridine-2,5-diamine

InChI

InChI=1S/C8H11N3O/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2,9H2,(H2,10,11)

InChI Key

IJAXXRUNUSPLGM-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=CC(=C2)N)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxypyridine-2,5-diamine typically involves multi-step organic reactions. One common method starts with the bromination of 2-aminopyridine to form 2-amino-5-bromopyridine. This intermediate is then subjected to nitration to yield 2-amino-5-bromo-3-nitropyridine. Subsequent reduction of the nitro group and substitution with a cyclopropoxy group leads to the formation of 3-Cyclopropoxypyridine-2,5-diamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxypyridine-2,5-diamine undergoes various chemical reactions, including:

    Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.

    Reduction: The compound can be reduced to form corresponding amines.

    Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or organolithium compounds.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce primary amines.

Scientific Research Applications

3-Cyclopropoxypyridine-2,5-diamine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxypyridine-2,5-diamine involves its interaction with specific molecular targets. The compound can inhibit enzymes such as diamine oxidases and polyamine oxidases, which play crucial roles in cellular metabolism. By inhibiting these enzymes, the compound can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Group Analysis

The compound shares functional groups with several aromatic and aliphatic amines. Key structural analogs include:

Table 1: Structural and Functional Comparison
Compound Name CAS Number Molecular Formula Molecular Weight Functional Groups Key Applications Regulatory Status
3-Cyclopropoxypyridine-2,5-diamine Not Available C₈H₁₀N₃O 164.19 g/mol Pyridine, Cyclopropoxy, Diamine Research chemical Not regulated
Toluene-2,5-diamine 95-70-5 C₆H₈N₂ 108.14 g/mol Aromatic diamine Hair dyes (restricted use) Restricted in cosmetics
1-Cyclopropylpyrrolidin-3-amine 936221-78-2 C₇H₁₄N₂ 126.20 g/mol Cyclopropyl, Pyrrolidine amine Pharmaceutical intermediate Requires safety precautions
Key Observations:

Cyclopropoxy vs. Cyclopropane rings are known to impart steric strain, which may influence reactivity or binding affinity in pharmaceutical contexts .

Aromatic vs. Aliphatic Amines: Toluene-2,5-diamine, an aromatic diamine, is restricted in cosmetics due to sensitization risks . Aliphatic amines like 1-Cyclopropylpyrrolidin-3-amine are often used in drug synthesis due to their nucleophilicity and compatibility with coupling reactions .

Toxicity and Regulatory Considerations

  • Toluene-2,5-diamine: Prohibited in leave-on cosmetics and restricted in hair dyes (max 0.1% in rinse-off products) due to allergic reactions and genotoxicity concerns .
  • 1-Cyclopropylpyrrolidin-3-amine : Classified as hazardous; requires handling precautions (e.g., eye protection, ventilation) due to irritant properties .
  • 3-Cyclopropoxypyridine-2,5-diamine: No specific regulatory restrictions are documented, but its structural similarity to regulated diamines warrants caution in industrial applications.

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